2-Isopropylphenyl Diphenyl Phosphate-d10

• Molecular Formula: C21H21O4P
• Molecular Weight: 378.4 g/mol
• InChI: InChI=1S/C21H21O4P/c1-17(2)20-15-9-10-16-21(20)25-26(22,23-18-11-5-3-6-12-18)24-19-13-7-4-8-14-19/h3-17H,1-2H3/i3D,4D,5D,6D,7D,8D,11D,12D,13D,14D
• InChIKey: JJXNVYMIYBNZQX-QQJQIFQQSA-N

2-Isopropylphenyl Diphenyl Phosphate-d10: A Deuterated Triaryl Phosphate Internal Standard for Quantitative LC-MS/MS

2-Isopropylphenyl Diphenyl Phosphate-d10 (CAS: Not specifically assigned, molecular formula C₂₁H₁₁D₁₀O₄P, MW 378.42) is a stable isotope-labeled analog of 2-isopropylphenyl diphenyl phosphate (2IPPDPP), a triaryl organophosphate ester used as a flame retardant and plasticizer . The compound features complete deuteration of its two phenyl rings, resulting in a +10 Da mass shift from the native unlabeled compound (MW 368.36) [1]. Its primary value is as an internal standard (IS) for the precise quantification of 2IPPDPP and other emerging aryl organophosphate esters (aryl-OPEs) in environmental and biological matrices using liquid chromatography-tandem mass spectrometry (LC-MS/MS) [2].

Deuterated SIL-ISStable isotope-labeled internal standard for quantitative LC-MS/MS

+10 Da mass shiftCorrects matrix effects, extraction variability, and ionization suppression in aryl-OPE analysis

Environmental & biological matricesDesigned for indoor dust, tissue, and in vitro metabolism studies requiring matrix-robust methods

• [1] NIST Chemistry WebBook. Phosphoric acid, (1-methylethyl)phenyl diphenyl ester. CAS Registry Number: 28108-99-8. Accessed April 2026. View Source
• [2] Du B, et al. Development and validation of a liquid chromatography-tandem mass spectrometry method for the simultaneous determination of 17 traditional and emerging aryl organophosphate esters in indoor dust. J Chromatogr A. 2019;1603:199-207. View Source

Why Generic, Non-Deuterated 2-Isopropylphenyl Diphenyl Phosphate Cannot Replace the d10 Analog in Analytical Workflows

Substituting 2-Isopropylphenyl Diphenyl Phosphate-d10 with its unlabeled counterpart or another non-isotopic aryl-OPEs in a quantitative LC-MS/MS method introduces critical, non-correctable analytical error. The unlabeled compound is chemically indistinguishable from the target analyte and will co-elute, preventing any differentiation between the internal standard and the native compound being measured [1]. Furthermore, structurally similar but non-isotopic compounds exhibit different ionization efficiencies and matrix effects in electrospray ionization (ESI), leading to significant inaccuracies in concentration calculations that cannot be normalized [2]. The deuterated d10 analog, with a +10 Da mass difference, is the only type of compound that can provide the necessary chromatographic co-elution and differential mass spectrometric detection required for reliable isotope dilution mass spectrometry (IDMS) [3].

! Non-deuterated 2IPPDPP cannot correct for differential matrix effects; retention time and ionization efficiency differ from the deuterated internal standard, compromising accuracy.

! d6 label may cause isotopic cross-talk or interference from endogenous peaks; insufficient mass shift risks signal overlap in complex dust or biological matrices.

! d15 or perdeuterated analogs can introduce retention time shifts due to deuterium isotope effects, disrupting co-elution and method reproducibility.

• [1] Restek. Choosing an Internal Standard. 2015. View Source
• [2] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-7. View Source
• [3] Du B, et al. Development and validation of a liquid chromatography-tandem mass spectrometry method for the simultaneous determination of 17 traditional and emerging aryl organophosphate esters in indoor dust. J Chromatogr A. 2019;1603:199-207. View Source

Quantitative Evidence for Selecting 2-Isopropylphenyl Diphenyl Phosphate-d10

Isotopic Mass Differentiation Enables Unambiguous Analyte Identification in Complex Matrices

The incorporation of ten deuterium atoms provides a distinct +10.0 Da mass shift relative to the native unlabeled compound (2-Isopropylphenyl Diphenyl Phosphate, MW 368.36) [1]. This mass differential is essential for selected reaction monitoring (SRM) in tandem mass spectrometry, allowing the internal standard to be distinguished from the analyte even in complex environmental or biological matrices .

Mass Shift (Da)

Class-level

Target (d10)378.42 Da

Baseline (unlabeled)368.36 Da

Difference+10.06 Da

Ensures baseline separation, avoids isotopic overlap in complex matrices

Exceeds +3 Da recommendation; calculated from molecular formula

Evidence Dimension	Molecular Weight (Monoisotopic Mass)
Target Compound Data	378.42 Da (as reported for d10 analog)
Comparator Or Baseline	368.36 Da for unlabeled 2-Isopropylphenyl Diphenyl Phosphate (CAS 64532-94-1)
Quantified Difference	+10.06 Da
Conditions	Theoretical calculation based on molecular formula (C₂₁H₁₁D₁₀O₄P vs C₂₁H₂₁O₄P)

Why This Matters

This mass shift is the fundamental property enabling accurate and precise quantification via isotope dilution mass spectrometry (IDMS).

• [1] NIST Chemistry WebBook. Phosphoric acid, (1-methylethyl)phenyl diphenyl ester. CAS Registry Number: 28108-99-8. Accessed April 2026. View Source

Superior Method Sensitivity and Precision Validated for Emerging Aryl-OPEs

The validated LC-MS/MS method utilizing deuterated internal standards, including for 2IPPDPP, achieved limits of quantification (LOQ) ranging from 0.09 to 3.2 ng/g in indoor dust [1]. This represents a significant improvement in sensitivity compared to previously published methods for many emerging aryl-OPEs, enabling detection at environmentally relevant trace levels [1].

Environmental Prevalence

Cross-study

63.4 – 476 ng/g (house dust)

Low ng/g levels demand matrix-matched ISTD for reliable quantification

Median concentrations in South China and Midwestern US dust; data from published surveys

Evidence Dimension	Limit of Quantification (LOQ)
Target Compound Data	0.09 to 3.2 ng/g (for 17 aryl-OPEs, including 2IPPDPP) in indoor dust using the developed method with deuterated IS
Comparator Or Baseline	Previous LC-MS/MS methods for aryl-OPEs, which often lacked sensitivity for emerging compounds or had higher LOQs [1]
Quantified Difference	Improved sensitivity, with LOQs as low as 0.09 ng/g for some analytes
Conditions	LC-MS/MS analysis of 17 aryl-OPEs in indoor dust samples following solid-phase extraction (SPE) cleanup.

Why This Matters

Procurement of the deuterated standard is essential for replicating this validated, high-sensitivity method for emerging environmental contaminants.

• [1] Du B, et al. Development and validation of a liquid chromatography-tandem mass spectrometry method for the simultaneous determination of 17 traditional and emerging aryl organophosphate esters in indoor dust. J Chromatogr A. 2019;1603:199-207. View Source

d10 Labeling Pattern on Phenyl Rings Mitigates Deuterium-Hydrogen Exchange

The deuterium label is positioned on the two phenyl rings, not on the isopropyl group . This specific labeling pattern (bis(2,3,4,5,6-pentadeuteriophenyl) (2-propan-2-ylphenyl) phosphate) is advantageous because the C-D bonds on aromatic rings are chemically stable and are far less prone to back-exchange with ambient protons compared to labile deuterons on alkyl chains or exchangeable functional groups [1]. This ensures the integrity of the +10 Da mass tag throughout sample preparation, storage, and analysis.

Metabolite Tracing

Supporting evidence

Definitive tracer via unique mass signature in liver S9 fractions

Enables distinction of administered compound from endogenous background for biomarker discovery

Not achievable with unlabeled or non-isotopic structural analogs

Evidence Dimension	Deuterium Label Stability
Target Compound Data	Deuteration on aromatic rings (phenyl groups) is highly stable against H/D exchange [1].
Comparator Or Baseline	Deuteration on labile sites (e.g., -OH, -NH, -SH groups, or alpha to carbonyls) which can undergo rapid back-exchange, altering the IS mass and compromising quantification [1].
Quantified Difference	Qualitative difference in chemical stability; aromatic C-D bonds are non-exchangeable under typical analytical conditions.
Conditions	General principle of stable isotope labeling for mass spectrometry.

Why This Matters

This structural feature ensures the long-term reliability and method robustness of the internal standard, a key factor for labs requiring consistent performance across many sample batches.

• [1] Davison AS, Milan AM, Dutton JJ. Potential problems with using deuterated internal standards for liquid chromatography–tandem mass spectrometry. Ann Clin Biochem. 2013;50(3):274-6. View Source

Class-Leading Limit of Quantification for Environmental Monitoring

The validated method for aryl-OPEs, including 2IPPDPP, demonstrated LOQs as low as 0.09 ng/g for certain analytes, with the specific LOQ for 2IPPDPP reported as 0.65 ng/g in indoor dust [1]. This sensitivity is critical for quantifying the compound's presence in real-world samples, where it was detected at concentrations ranging from 0.40 to 1.8 ng/g across 12 residential dust samples in Guangzhou, China [1].

Evidence Dimension	Limit of Quantification (LOQ) and Detected Environmental Levels
Target Compound Data	LOQ for 2IPPDPP: 0.65 ng/g. Detected concentrations in indoor dust: 0.40 to 1.8 ng/g (n=12) [1].
Comparator Or Baseline	Other emerging aryl-OPEs in the same study had LOQs ranging from 0.09 to 3.2 ng/g. AO168=O, another emerging aryl-OPE, was detected at much higher levels (up to 33,800 ng/g) [1].
Quantified Difference	The method's LOQ is sufficiently low to detect and quantify 2IPPDPP in all sampled homes, with concentrations spanning a factor of 4.5.
Conditions	LC-MS/MS analysis of 17 aryl-OPEs in indoor dust samples from Guangzhou, China.

Why This Matters

This data confirms the necessity of a high-sensitivity analytical method enabled by a deuterated internal standard for the accurate quantification of this emerging contaminant at environmentally relevant trace levels.

• [1] Du B, et al. Development and validation of a liquid chromatography-tandem mass spectrometry method for the simultaneous determination of 17 traditional and emerging aryl organophosphate esters in indoor dust. J Chromatogr A. 2019;1603:199-207. View Source

Primary Application Scenarios for 2-Isopropylphenyl Diphenyl Phosphate-d10

Quantitative Analysis of Emerging Aryl-OPEs in Environmental Matrices

This deuterated standard is essential for any laboratory seeking to implement the validated LC-MS/MS method for the quantification of 2-isopropylphenyl diphenyl phosphate (2IPPDPP) and related compounds in indoor dust, as described by Du et al. [1]. The method, which utilizes isotope dilution, achieves low ng/g LOQs and is critical for accurate exposure assessment studies. Using the d10 standard ensures correct compensation for matrix effects and instrument variability, a requirement for generating defensible data for publication or regulatory submission [1].

Metabolism and Biomarker Identification Studies for ITP Flame Retardants

As studies of isopropylated triaryl phosphate (ITP) metabolism, such as those by Phillips et al., identify novel urinary metabolites like mono-isopropenylphenyl diphenyl phosphate [1], the deuterated parent compound (2IPPDPP-d10) becomes a crucial tool. It can be used as a recovery standard during sample extraction and as an internal standard for LC-MS/MS to accurately quantify these low-abundance metabolites in complex human biofluids, ensuring that the parent compound's metabolic fate is correctly traced [1].

Method Development and Validation for Flame Retardant Mixture Characterization

Commercial flame retardant mixtures like Firemaster® 550 contain a complex profile of ITP isomers, including 2IPPDPP [1]. Researchers tasked with characterizing the isomeric composition of these mixtures or tracking their environmental release require isomer-specific quantification. 2-Isopropylphenyl Diphenyl Phosphate-d10 serves as the ideal internal standard for developing and validating new GC-MS or LC-MS methods designed to resolve and quantify individual ITP isomers with high precision and accuracy [1].

Application

Selection Property

Validation Focus

Aryl-OPE quantification in indoor dust

Isotope dilution with co-eluting SIL-IS for matrix effect correction

Matrix effect correction, recovery, LOQ in dust LC-MS/MS methods

In vitro metabolism & biomarker identification

Deuterium tracer to distinguish dosed compound from endogenous background

Metabolite specificity, mass shift integrity in liver S9 assays

Human biomonitoring research

Deuterated standard for urinary metabolite quantification in population studies

Inter-study comparability, method validation for research matrices

• [1] Du B, et al. Development and validation of a liquid chromatography-tandem mass spectrometry method for the simultaneous determination of 17 traditional and emerging aryl organophosphate esters in indoor dust. J Chromatogr A. 2019;1603:199-207. View Source
• [2] Phillips AL, et al. In Vitro Metabolism of ITPs and TBPPs Using Human Liver Subcellular Fractions. Chem Res Toxicol. 2020;33(6):1428-1441. View Source